(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-acetic acid

Specification

• CAS No.: 39059-06-8
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.2 g/mol
• IUPAC Name: 2-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)acetic acid
• Standard InChI: InChI=1S/C10H11NO4/c12-8(13)5-11-9(14)6-3-1-2-4-7(6)10(11)15/h1-2,6-7H,3-5H2,(H,12,13)
• Standard InChI Key: HUBCVSQYCPCWEB-UHFFFAOYSA-N
• SMILES: C1C=CCC2C1C(=O)N(C2=O)CC(=O)O
• Canonical SMILES: C1C=CCC2C1C(=O)N(C2=O)CC(=O)O

Introduction

(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-acetic acid is a chemical compound that belongs to the isoindole family. This compound is characterized by its complex ring structure, which includes a hexahydroisoindole core linked to an acetic acid moiety. The compound's molecular formula is C10H11NO4, and it has a molecular weight of approximately 211.20 g/mol, although specific values may vary slightly based on the source.

Synthesis and Preparation

The synthesis of (1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-acetic acid typically involves multi-step organic reactions. These may include the formation of the isoindole ring followed by the introduction of the acetic acid moiety. Specific synthesis protocols can vary based on the starting materials and desired yield.

Biological and Chemical Applications

This compound and its derivatives have potential applications in medicinal chemistry due to their structural similarity to biologically active molecules. The presence of carbonyl groups and an acetic acid moiety allows for possible interactions with enzymes or receptors, which could be exploited in drug design.

Availability and Commercial Sources

(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-acetic acid or similar compounds can be sourced from chemical suppliers like Sigma-Aldrich, where they are listed under related CAS numbers and linear formulas.